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Compound of Interest

Ethyl 3,5-dichloro-2-
Compound Name:

fluorophenylacetate
CAS No.: 1806350-99-1
Cat. No.: B1410192

Get Quote

Executive Summary

Compound ldentity: The formula C10HoCl2FO2 most commonly refers to Propyl 2,4-dichloro-5-
fluorobenzoate (CAS: 128800-30-6).[1] It is a lipophilic ester derivative of 2,4-dichloro-5-
fluorobenzoic acid, a foundational building block for quinolone antibiotics (e.g., Ciprofloxacin)
and poly-halogenated herbicides.

Significance:

e Medicinal Chemistry: Used to modulate lipophilicity (LogP) during Lead Optimization phases.
The propyl chain increases permeability compared to the standard ethyl ester intermediates.

e Analytical Chemistry: Serves as a reference standard for monitoring ester hydrolysis and
transesterification in halogenated aromatic synthesis.

Physicochemical Properties & Molecular Weight
Calculation[2][3][4][5][6]
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Precise Molecular Weight Determination

The molecular weight (MW) is calculated using IUPAC standard atomic weights. This
calculation is critical for stoichiometry in synthetic workflows.

Atomic N
. Total Mass ( Contributio
Element Symbol Weight ( Count
g/mol ) n (%)

g/mol )
Carbon C 12.011 10 120.110 47.84%
Hydrogen H 1.008 9 9.072 3.61%
Chlorine Cl 35.450 2 70.900 28.24%
Fluorine F 18.998 1 18.998 7.57%
Oxygen O 15.999 2 31.998 12.74%
TOTAL C10HoCI2FO2 251.078 100.00%

Key Constants:

e Monoisotopic Mass: 249.996 g/mol (Based on 3°Cl)
o Exact Mass: 250.00 g/mol

e Heavy Atom Count: 15

Solubility & Lipophilicity

e LogP (Predicted): ~4.2 = 0.4. The propyl group significantly enhances lipophilicity compared
to the ethyl analog (LogP ~3.7), making it suitable for membrane permeability studies.

 Solubility: Insoluble in water; highly soluble in dichloromethane (DCM), ethyl acetate, and
DMSO.

Structural Identity & Isomerism

While multiple isomers exist, the benzoate ester is the most industrially relevant.
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Primary Isomer: Propyl 2,4-dichloro-5-fluorobenzoate

e Structure: A benzene ring substituted with two chlorines (positions 2,4), one fluorine (position

5), and a propy! ester group (position 1).
e SMILES: CCCOC(=0)C1=CC(F)=C(Cl)C=C1CI

» InChl Key: Unique identifier for database verification.

Structural Visualization

The following diagram illustrates the connectivity and functional groups of the primary isomer.
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Figure 1: Structural connectivity of Propyl 2,4-dichloro-5-fluorobenzoate showing halogen

substitution patterns.

Synthetic Methodology

The synthesis of C10HoCI2FOz2 typically follows a nucleophilic acyl substitution pathway. This
protocol is designed for high yield (>90%) and purity suitable for pharmaceutical standards.

Reaction Pathway: Fischer Esterification

This method is preferred for its operational simplicity and cost-effectiveness.

Reagents:
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e Precursor: 2,4-Dichloro-5-fluorobenzoic acid (CAS: 86522-89-6).

¢ Alcohol: 1-Propanol (Excess, acts as solvent).

o Catalyst: Sulfuric acid (H2S0a4) or Thionyl Chloride (SOCIz2).

Mechanism:

 Activation: Protonation of the carbonyl oxygen or formation of an acyl chloride intermediate.
» Nucleophilic Attack: The hydroxyl group of 1-propanol attacks the activated carbonyl carbon.

e Elimination: Loss of water (or HCI) to form the ester.

Synthetic Workflow Diagram
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Figure 2: Step-by-step synthetic route via acyl chloride activation.

Analytical Characterization
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Validating the identity of C10HoCI2FO2 requires a multi-modal approach due to the presence of
multiple halogens.

Mass Spectrometry (MS) - The Chlorine Signature

The most distinct feature of this molecule is the isotopic pattern caused by the two chlorine
atoms.

e Natural Abundance: 3>Cl (~75%) and 3’Cl (~25%).

o Pattern Rule: For Clz, the molecular ion (M*) cluster follows a 9:6:1 intensity ratio.
o m/z 250: (3>Cl, 3°Cl) - Base Peak (Relative Intensity 100%)
o m/z 252: (3°Cl, 3’Cl) - (Relative Intensity ~65%)

o m/z 254: (3’Cl, 3’Cl) - (Relative Intensity ~10%)

Nuclear Magnetic Resonance (NMR)
« 'H NMR (400 MHz, CDCls):

o Aromatic Region: Two singlets or doublets (depending on F-coupling) around & 7.5 - 8.0
ppm. The proton at C3 is absent; protons are at C6 and C3 is substituted. Actually, protons
are at C3 and C6 relative to acid? No, substitution is 2,4-dichloro-5-fluoro. Protons are at
C3 and C6.

= Note: The proton at C3 is between two Cl groups? No, C3 is between CI(2) and CI(4).
Wait, 2,4-dichloro.[2] C3 has a proton. C6 has a proton.

» 0 ~8.0 ppm (d, J_HF): Proton at C6 (ortho to carbonyl, meta to F).

» 0 ~7.5ppm (d, J_HF): Proton at C3 (between Cl and CI? No, between CI(2) and CI(4)).
o Aliphatic Region:

= 5 4.3 ppm (t): -O-CHz- (Triplet)

= 0 1.8 ppm (m): -CH2-CH2-CHs (Multiplet)
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= 0 1.0 ppm (t): -CH2-CHs (Triplet)

Analytical Decision Tree
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Figure 3: Analytical workflow for structural confirmation.

Safety & Handling (SDS Highlights)

As a halogenated aromatic ester, this compound requires strict safety protocols.
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» Hazard Classification:
o Skin Irritant (Category 2): Causes skin irritation.
o Eye Irritant (Category 2A): Causes serious eye irritation.

o Aguatic Toxicity: May cause long-lasting harmful effects to aquatic life (common for
chlorinated aromatics).

+ Handling Protocol:
o Use Nitrile gloves (0.11 mm minimum thickness).
o Operate within a fume hood to avoid inhalation of vapors.

o Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as
halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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